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Compound of Interest

Compound Name: 6-Propyloxane-2,4-dione

Cat. No.: B15397796 Get Quote

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide delves into the chemical structure, properties, and potential biological

significance of 6-Propyloxane-2,4-dione. While specific experimental data for this precise

molecule is not readily available in public databases, this document provides a comprehensive

overview based on the known characteristics of the broader class of 6-substituted-oxane-2,4-

diones. The information presented herein is intended to serve as a foundational resource for

researchers interested in the synthesis, characterization, and potential applications of this and

related compounds.

Chemical Structure and Properties
6-Propyloxane-2,4-dione is a heterocyclic organic compound. Its structure features a six-

membered oxane (tetrahydropyran) ring, indicating the presence of an oxygen atom within the

ring. The "-dione" suffix points to two ketone functional groups, located at positions 2 and 4 of

the ring. A propyl group is attached at the 6th position.

While experimental data for 6-Propyloxane-2,4-dione is unavailable, the table below

summarizes the key physicochemical properties of a structurally related compound, 5-ethyl-3,3-

dimethyl-6-propyloxane-2,4-dione, to provide an estimated profile.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b15397796?utm_src=pdf-interest
https://www.benchchem.com/product/b15397796?utm_src=pdf-body
https://www.benchchem.com/product/b15397796?utm_src=pdf-body
https://www.benchchem.com/product/b15397796?utm_src=pdf-body
https://www.benchchem.com/product/b15397796?utm_src=pdf-body
https://www.chemeo.com/cid/18-098-4/6-propyl-tetrahydropyran-2-thione
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15397796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C12H20O3

Molecular Weight 212.28 g/mol

IUPAC Name 5-ethyl-3,3-dimethyl-6-propyloxane-2,4-dione

SMILES CCCC1C(C(=O)C(C(=O)O1)(C)C)CC

InChI
InChI=1S/C12H20O3/c1-5-7-9-8(6-

2)10(13)12(3,4)11(14)15-9/h8-9H,5-7H2,1-4H3

Synthesis and Experimental Protocols
A general synthetic route for the preparation of 6-substituted-oxane-2,4-diones can be

conceptualized based on established organic chemistry principles. One plausible approach

involves the condensation of a β-ketoester with an appropriate aldehyde, followed by

cyclization.

A potential synthetic workflow for 6-Propyloxane-2,4-dione is outlined below. This is a

hypothetical pathway and would require experimental validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15397796#6-propyloxane-2-4-dione-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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